molecular formula C7H10N2 B6155265 4-cyclobutyl-1H-imidazole CAS No. 1571145-56-6

4-cyclobutyl-1H-imidazole

Cat. No. B6155265
CAS RN: 1571145-56-6
M. Wt: 122.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclobutyl-1H-imidazole is an organic compound belonging to the heterocyclic family of compounds. It is an important intermediate in the synthesis of several pharmaceuticals, including antifungal agents, anti-inflammatory drugs and anticancer agents. 4-Cyclobutyl-1H-imidazole is also a useful intermediate in the synthesis of other biologically active compounds and is used in the synthesis of a variety of organic molecules. As such, it has been studied extensively in the past few decades and its properties and applications are well-known.

Scientific Research Applications

4-Cyclobutyl-1H-imidazole is widely used as a starting material for the synthesis of a variety of biologically active molecules. Its properties have been studied extensively in the past few decades and it has been used in the synthesis of a variety of organic molecules. It has been used in the synthesis of a variety of antifungal agents, anti-inflammatory drugs and anticancer agents. It has also been used in the synthesis of a variety of other biologically active compounds, such as antiviral agents, antiparasitic agents, anticonvulsants and anticoagulants.

Mechanism of Action

The mechanism of action of 4-cyclobutyl-1H-imidazole is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes is thought to be responsible for its anti-inflammatory and anticancer effects.
Biochemical and Physiological Effects
4-Cyclobutyl-1H-imidazole has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two enzymes involved in inflammation. It has also been shown to inhibit the growth of a variety of cancer cell lines in vitro. In vivo studies have demonstrated that it can inhibit the growth of a variety of solid tumors, including breast, colon and prostate tumors.

Advantages and Limitations for Lab Experiments

The advantages of using 4-cyclobutyl-1H-imidazole in laboratory experiments include its availability, low cost and ease of synthesis. Additionally, it has been extensively studied and its properties and applications are well-known. The main limitation of using 4-cyclobutyl-1H-imidazole in laboratory experiments is that its mechanism of action is not well understood.

Future Directions

The future directions for research on 4-cyclobutyl-1H-imidazole include further studies on its mechanism of action, its effects on other enzymes, its effects on other cancer cell lines, and its potential uses as an adjuvant in combination therapies. Additionally, further studies on its pharmacokinetics, pharmacodynamics and toxicology would be beneficial. Other future directions include the development of new synthesis methods and the exploration of its potential uses in other areas, such as in the synthesis of other biologically active compounds.

Synthesis Methods

4-Cyclobutyl-1H-imidazole is typically synthesized using a three-step process. The first step involves the condensation of an aldehyde with a primary amine to form a Schiff base. The second step involves the reduction of the Schiff base to an imidazole. The third step involves the cyclization of the imidazole to form 4-cyclobutyl-1H-imidazole.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclobutyl-1H-imidazole involves the reaction of cyclobutylamine with glyoxal in the presence of an acid catalyst to form 4-cyclobutyl-2-imidazolidinone, which is then dehydrated to form 4-cyclobutyl-1H-imidazole.", "Starting Materials": [ "Cyclobutylamine", "Glyoxal", "Acid catalyst" ], "Reaction": [ "Step 1: Cyclobutylamine is reacted with glyoxal in the presence of an acid catalyst to form 4-cyclobutyl-2-imidazolidinone.", "Step 2: 4-cyclobutyl-2-imidazolidinone is dehydrated to form 4-cyclobutyl-1H-imidazole." ] }

CAS RN

1571145-56-6

Product Name

4-cyclobutyl-1H-imidazole

Molecular Formula

C7H10N2

Molecular Weight

122.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.